Cas no 1797804-38-6 (N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide)

• Product Name: N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide
• CAS No: 1797804-38-6
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 5874599
• PubChem ID: 71807400
• Update Time: 2025-10-17

N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)methyl]cyclopropanecarboxamide
• N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide
• F6438-0663
• N-((4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)cyclopropanecarboxamide
• 1797804-38-6
• AKOS024560806

• Inchi： 1S/C14H20N4O/c1-10-8-13(18-6-2-3-7-18)17-12(16-10)9-15-14(19)11-4-5-11/h8,11H,2-7,9H2,1H3,(H,15,19)
• InChI Key： MIWBXURIGNMWIC-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=NC(N3CCCC3)=CC(C)=N2)=O)CC1

Computed Properties

• Exact Mass: 260.16371127g/mol
• Monoisotopic Mass: 260.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide

Research Brief on N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide (CAS: 1797804-38-6)

N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide (CAS: 1797804-38-6) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidine and cyclopropane structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense research interest.

The synthesis of N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide involves a multi-step process that includes the condensation of 4-methyl-6-(pyrrolidin-1-yl)pyrimidine-2-carbaldehyde with cyclopropanecarboxamide derivatives. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity and purity of the compound. Recent optimizations in the synthetic route have improved yield and scalability, facilitating further preclinical and clinical investigations.

Pharmacological studies have revealed that this compound exhibits high affinity and selectivity for specific biological targets, including kinases and G-protein-coupled receptors (GPCRs). In vitro assays demonstrate its potent inhibitory activity against certain cancer-associated kinases, suggesting its potential as an anticancer agent. Additionally, its ability to modulate GPCR activity has sparked interest in its application for neurological and cardiovascular disorders. Mechanistic studies indicate that the compound's efficacy is linked to its unique binding mode, which disrupts key signaling pathways involved in disease progression.

Recent in vivo studies have further validated the therapeutic potential of N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide. Animal models of cancer and inflammatory diseases have shown significant reduction in tumor growth and inflammation upon treatment with this compound. Notably, its favorable pharmacokinetic profile, including good oral bioavailability and minimal off-target effects, enhances its candidacy for clinical development. Ongoing research is focused on elucidating its long-term safety and efficacy, as well as exploring combination therapies with existing drugs.

In conclusion, N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}cyclopropanecarboxamide represents a promising candidate for therapeutic intervention in various diseases. Its unique chemical structure, combined with its potent biological activity, positions it as a valuable tool for both basic research and drug development. Future studies will likely focus on advancing this compound through clinical trials and expanding its applications to other therapeutic areas. The continued exploration of its mechanisms of action and optimization of its pharmacological properties will be critical in realizing its full potential in the field of chemical biology and medicine.